4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol

• IUPAC Name: 3-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C14H14N2O5S/c1-15(2)22(20,21)12-5-3-4-10(8-12)11-6-7-14(17)13(9-11)16(18)19/h3-9,17H,1-2H3
• InChI Key: XKHONBYXUPVAKY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=CC(=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C14H14N2O5S
• Molecular Weight: 322.34 g/mol
• CAS No.: 1261975-79-4

Description

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol is an organic compound characterized by the presence of a sulfamoyl group, a nitro group, and a phenol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol typically involves multi-step organic reactions. One common method includes the nitration of a phenol derivative followed by the introduction of the sulfamoyl group through sulfonation and subsequent amination. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity.

Industrial Production Methods

In an industrial setting, the production of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol may involve large-scale nitration and sulfonation processes. These processes are optimized for efficiency and yield, often utilizing continuous flow reactors and advanced purification techniques to produce the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group under specific conditions.

Reduction: The phenol group can be oxidized to a quinone derivative.

Substitution: The sulfamoyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines and thiols can react with the sulfamoyl group under basic conditions.

Major Products Formed

Oxidation: Formation of quinone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted phenol derivatives.

Scientific Research Applications

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its reactive functional groups.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The sulfamoyl group can also participate in hydrogen bonding and electrostatic interactions, influencing the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

• 4-(N,N-Dimethylsulfamoyl)phenylboronic acid
• 4-(Methanesulfonyl)phenylboronic acid
• 4-(Methylthio)phenylboronic acid

Uniqueness

4-(3-N,N-Dimethylsulfamoylphenyl)-2-nitrophenol is unique due to the combination of its functional groups, which confer distinct chemical reactivity and biological activity